2-(4-methoxyphenyl)-5,6-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-5,6-dimethyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C14H14N4O2/c1-8-9(2)15-14-16-12(17-18(14)13(8)19)10-4-6-11(20-3)7-5-10/h4-7H,1-3H3,(H,15,16,17)
• InChI Key: YVRHWKAYYYOCOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N=C(NN2C1=O)C3=CC=C(C=C3)OC)C

Description

2-(4-methoxyphenyl)-5,6-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one: , also known by its chemical formula C₁₂H₁₂N₄O₂ , is a heterocyclic compound. It belongs to the class of triazolopyrimidines and exhibits interesting pharmacological properties.

Preparation Methods

The synthesis of this compound involves several steps

• Dimroth Rearrangement

  • Starting from [1,2,4]triazolo[3,4-a]pyridine, the Dimroth rearrangement can be employed to produce [1,2,4]triazolo[1,5-a]pyridine with acceptor substituents in the pyridine ring .

• Functionalization

  • The compound can be functionalized by introducing a 4-methoxyphenyl group at the 2-position and methyl groups at the 5- and 6-positions.
  • Various synthetic methods, such as nucleophilic substitution or palladium-catalyzed cross-coupling reactions, can be used to achieve these substitutions.

Chemical Reactions Analysis

Oxidation and Reduction:

Scientific Research Applications

Neuroprotection and Anti-neuroinflammatory Activity:

Mechanism of Action

Inhibition of ER Stress and NF-kB Pathway:

Comparison with Similar Compounds

Uniqueness and Similar Compounds: